Cas no 89323-09-1 (5-Aminopyrazine-2-carboxamide)

5-Aminopyrazine-2-carboxamide structure
5-Aminopyrazine-2-carboxamide structure
Product Name:5-Aminopyrazine-2-carboxamide
CAS No:89323-09-1
MF:C5H6N4O
MW:138.127339839935
MDL:MFCD08705774
CID:711588
PubChem ID:12571036
Update Time:2024-10-26

5-Aminopyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-amino-2-Pyrazinecarboxamide
    • 2-Pyrazinecarboxamide,5-amino-
    • 5-AMINOPYRAZINE-2-CARBOXAMIDE
    • 2-Amino-5-carbamoylpyrazine
    • 4750AC
    • 5-amino-pyrazine-2-carboxylic acid amide
    • AK102768
    • ST2411723
    • 5-Amino-2-pyrazinecarboxamide (ACI)
    • Pyrazinecarboxamide, 5-amino- (7CI, 9CI)
    • W17933
    • CHEMBL3105664
    • AKOS006290280
    • MFCD08705774
    • DS-3936
    • SCHEMBL2220140
    • CS-W019230
    • DA-01437
    • DTXSID60502954
    • 89323-09-1
    • SY113486
    • 5-Aminopyrazine-2-carboxamide
    • MDL： MFCD08705774
    • Inchi： 1S/C5H6N4O/c6-4-2-8-3(1-9-4)5(7)10/h1-2H,(H2,6,9)(H2,7,10)
    • InChI Key： JAVGJSUOZDZWBY-UHFFFAOYSA-N
    • SMILES： O=C(C1C=NC(N)=CN=1)N

Computed Properties

  • Exact Mass: 138.05400
  • Monoisotopic Mass: 138.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.9
  • XLogP3: -1.4

Experimental Properties

  • Density: 1.426±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 277-279 ºC (water )
  • Solubility: Soluble (180 g/l) (25 º C),
  • PSA: 94.89000
  • LogP: 0.43920

5-Aminopyrazine-2-carboxamide Security Information

5-Aminopyrazine-2-carboxamide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Aminopyrazine-2-carboxamide Production Method

Production Method 1

21279-64-1 21279-64-1
89323-09-1 89323-09-1
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ,  Water ;  30 min, 95 °C
Reference
Alkylamino derivatives of pyrazinamide: Synthesis and antimycobacterial evaluation
Servusova, Barbora; Paterova, Pavla; Mandikova, Jana; Kubicek, Vladimir; Kucera, Radim; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(2), 450-453

Production Method 2

113305-94-5 113305-94-5
89323-09-1 89323-09-1
Reaction Conditions
1.1 Catalysts: Manganese oxide (MnO2) ,  Ruthenium Solvents: Water ;  3 h, 60 °C
Reference
An efficient hydration of nitriles with ruthenium-supported heterogeneous catalyst in water under moderate conditions
Hussain, Muhammad Asif; Choi, Eun Ju; Maqbool, Adnan ; Atif, Muhammad; Zeb, Hassan ; et al, Journal of Industrial and Engineering Chemistry (Amsterdam, 2021, 99, 187-195

Production Method 3

59489-71-3 59489-71-3
89323-09-1 89323-09-1
40155-43-9 40155-43-9
Reaction Conditions
1.1 Reagents: Cuprous cyanide Solvents: Ethanol ,  Water
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Hydrogen sulfide
1.4 Reagents: Sodium hydroxide Solvents: Water
1.5 Reagents: Hydrochloric acid Solvents: Water
Reference
Pyrazine chemistry. IV. Bromination of 2-amino-3-carbomethoxypyrazine
Ellingson, R. C.; Henry, R. L., Journal of the American Chemical Society, 1949, 71, 2798-800

5-Aminopyrazine-2-carboxamide Raw materials

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